Cas no 2098133-20-9 (4-Chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)pyrimidine)

• Product Name: 4-Chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)pyrimidine
• CAS No: 2098133-20-9
• MF: C₉H₉ClF₃N₃O
• MW: 267.635471105576
• CID: 5729150
• PubChem ID: 121203407
• Update Time: 2025-05-19

4-Chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F1907-7288
• 4-chloro-6-[3-methoxy-3-(trifluoromethyl)azetidin-1-yl]pyrimidine
• 2098133-20-9
• AKOS026711651
• 4-chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)pyrimidine
• Pyrimidine, 4-chloro-6-[3-methoxy-3-(trifluoromethyl)-1-azetidinyl]-
• 4-Chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)pyrimidine

• Inchi： 1S/C9H9ClF3N3O/c1-17-8(9(11,12)13)3-16(4-8)7-2-6(10)14-5-15-7/h2,5H,3-4H2,1H3
• InChI Key： MWBSCSOCPIBUDR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CC(C(F)(F)F)(C1)OC

Computed Properties

• Exact Mass: 267.0386241g/mol
• Monoisotopic Mass: 267.0386241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 321.1±42.0 °C(Predicted)
• pka: 1.93±0.26(Predicted)

Additional information on 4-Chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)pyrimidine

4-Chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)pyrimidine: A Comprehensive Overview

4-Chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)pyrimidine is a highly specialized organic compound with the CAS number 2098133-20-9. This compound belongs to the class of pyrimidine derivatives, which are widely studied in medicinal chemistry due to their potential in drug discovery and development. The structure of this compound is characterized by a pyrimidine ring system substituted with a chlorine atom at position 4 and a complex azetidine moiety at position 6. The azetidine group itself is further substituted with a methoxy group and a trifluoromethyl group, both attached to the same carbon atom within the azetidine ring.

The synthesis of 4-Chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)pyrimidine involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and deprotection steps. The pyrimidine core is typically derived from uracil or thymine analogs, while the azetidine moiety is synthesized through ring-closing reactions or by modifying existing azetidine derivatives. The trifluoromethyl group is introduced via electrophilic substitution or through the use of trifluoroacetylating agents. The methoxy group is usually added using protection-deprotection strategies, ensuring high regioselectivity and purity in the final product.

Recent studies have highlighted the potential of 4-Chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)pyrimidine as a lead compound in the development of novel therapeutic agents. Its unique structure endows it with intriguing biological properties, including kinase inhibition, anti-inflammatory activity, and potential antiviral effects. For instance, researchers have reported that this compound exhibits significant inhibitory activity against certain protein kinases involved in cancer cell proliferation and metastasis.

In terms of pharmacokinetics, 4-Chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)pyrimidine demonstrates favorable absorption profiles in preclinical models. The presence of the trifluoromethyl group enhances lipophilicity, which may improve bioavailability. However, further studies are required to evaluate its metabolic stability and potential for drug-drug interactions.

The application of 4-Chloro-6-(3-methoxy-3-(trifluoromethyl)azetidin-1-yllpyrimidine extends beyond pharmacology into materials science. Its rigid pyrimidine ring system and electron-withdrawing substituents make it a promising candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent research has explored its potential as a building block for constructing self-assembled monolayers and functional polymers.

From an environmental perspective, 4-Chloro-6-(3-methoxy-trifluoromethyl)azetidin-pyrimidine exhibits moderate biodegradability under aerobic conditions. Its persistence in aquatic environments has raised concerns regarding its ecological impact; however, further investigations are needed to fully understand its environmental fate and toxicity.

In conclusion, 4-Chloro-6-(3-methoxy-trifluoromethyl)-azetidin-pyrimidine (CAS 2098133209) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure provides a foundation for exploring innovative solutions in drug discovery, materials science, and environmental chemistry. As research continues to uncover its full potential, this compound stands poised to make significant contributions to various fields of study.